Cas no 2097946-21-7 (2-Azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one)

• Product Name: 2-Azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one
• CAS No: 2097946-21-7
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 4778974
• Update Time: 2025-10-31

2-Azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one
• 2-azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethanone
• 2-Azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one

• Inchi： 1S/C10H16N4O3/c11-13-12-6-9(16)14-3-2-10(7-14)5-8(15)1-4-17-10/h8,15H,1-7H2
• InChI Key： SHKVFWKWYFJKBE-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CN(C(CN=[N+]=[N-])=O)CC2)O

Computed Properties

• Exact Mass: 240.12224039 g/mol
• Monoisotopic Mass: 240.12224039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.26
• XLogP3: 0.6
• Topological Polar Surface Area: 64.099

Additional information on 2-Azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one

Introduction to 2-Azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one (CAS No. 2097946-21-7)

2-Azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The compound belongs to a class of molecules characterized by the presence of azido and hydroxyl functional groups, which are known to play crucial roles in modulating biological pathways. With a molecular formula that incorporates a spirocyclic structure, this compound presents an intriguing scaffold for further chemical manipulation and biological evaluation.

The spirocyclic framework of 2-Azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one is particularly noteworthy, as spiro compounds often exhibit enhanced stability and bioavailability compared to their acyclic counterparts. This structural motif has been extensively studied in drug design, with several spirocyclic molecules demonstrating promising pharmacological properties in preclinical studies. The presence of the azido group further adds to the compound's potential, as azides are versatile intermediates in organic synthesis and have been explored for their role in bioconjugation and drug delivery systems.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 9-hydroxy moiety in the molecular structure of this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy. Additionally, the 6-oxa group introduces an oxygen atom into the spirocyclic core, which can influence the compound's solubility and metabolic stability—key factors in drug development.

The synthesis of 2-Azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the azido group, in particular, necessitates careful handling due to its sensitivity to nucleophilic substitution reactions. However, modern synthetic methodologies have improved the safety and efficiency of azide incorporation, making it more feasible for large-scale production.

In terms of biological activity, preliminary studies on derivatives of this compound have shown potential in modulating inflammatory pathways and inhibiting specific enzymes associated with diseases such as cancer and neurodegeneration. The hydroxyl group, along with the spirocyclic core, may serve as a pharmacophore that interacts with target proteins or nucleic acids, leading to therapeutic effects. Further research is needed to fully elucidate the mechanism of action and optimize the pharmacokinetic properties of this molecule.

The growing interest in spirocyclic compounds has led to several innovative synthetic strategies aimed at diversifying their structural libraries. Techniques such as transition-metal-catalyzed reactions and enzymatic catalysis have been employed to enhance the accessibility of these molecules for medicinal chemistry applications. The versatility of 2-Azido-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one as a building block for drug discovery is evident from its potential applications in both small-molecule drug development and biopharmaceutical conjugation.

From a computational chemistry perspective, virtual screening methods have been used to identify promising analogs of this compound based on their predicted binding affinities to biological targets. Molecular docking simulations have revealed that the spirocyclic scaffold can effectively occupy binding pockets in enzymes and receptors, suggesting its utility as a lead compound for structure-based drug design. These computational approaches complement traditional experimental methods by providing rapid assessments of molecular interactions.

The role of functional groups such as azido and hydroxyl in determining the biological profile of a molecule cannot be overstated. These groups not only influence reactivity but also contribute to pharmacological specificity by modulating interactions with biological macromolecules. In the case of 2-Azido-1-(9-hydroxy-6-oxa-spiro[4.5]decanenyl)ethanone, these functional groups may work synergistically to enhance drug-like properties such as solubility, permeability, and metabolic stability.

Future directions in research may involve exploring derivative structures that retain key pharmacophoric elements while improving upon existing limitations. For instance, modifications to the spirocyclic core or introduction of additional functional groups could lead to enhanced binding affinity or altered pharmacokinetic profiles. Additionally, exploring alternative synthetic routes could reduce production costs and improve scalability for industrial applications.

The intersection of organic chemistry and medicinal biology continues to drive innovation in drug discovery pipelines. Compounds like 2-Azido-l-(9-hydroxy-S)-oxa-spiro[4.s]-decenyl)ethanone (CAS No.s 2097946-s-l7) exemplify how intricate molecular architectures can be leveraged for therapeutic purposes. As research progresses, it is anticipated that more derivatives will emerge with refined mechanisms of action and improved clinical potential.